Cas no 206559-57-1 (2,5-difluorophenyl isothiocyanate)
2,5-Difluorophenyl isothiocyanate is a fluorinated aromatic isothiocyanate compound commonly employed as a versatile building block in organic synthesis and pharmaceutical research. Its key advantages include the presence of two fluorine atoms at the 2- and 5-positions, which enhance reactivity and influence electronic properties, making it valuable for introducing fluorinated phenylthiourea moieties into target molecules. The isothiocyanate group readily reacts with amines to form thiourea derivatives, useful in drug discovery and material science applications. The compound’s stability under standard conditions and high purity make it suitable for precise synthetic applications. Its structural features contribute to improved binding affinity and metabolic stability in bioactive molecules.
206559-57-1 structure
Product Name:2,5-difluorophenyl isothiocyanate
CAS No:206559-57-1
MF:C7H3F2NS
MW:171.1672270298
MDL:MFCD00041046
CID:92357
PubChem ID:598621
Update Time:2025-11-02
2,5-difluorophenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2,5-difluorophenyl isothiocyanate
- 1,4-difluoro-2-isothiocyanatobenzene
- 2,4-DIFLUOROPHENACYL THIOCYANATE
- 2,5-difluorobenzenisothiocyanate
- FT-0610364
- EN300-1263637
- AKOS000212449
- Benzonitrile, 3-ethoxy-4-hydroxy-
- AS-45920
- 1,4-bis(fluoranyl)-2-isothiocyanato-benzene
- CK2527
- 2,5-Difluorophenyl isothiocyanate, 97%
- 2,5-difluorophenylisothiocyanate
- MFCD00041046
- SCHEMBL1457805
- 1, 4-difluoro-2-isothiocyanatobenzene
- 206559-57-1
- 1,4-Difluoro-2-isothiocyanatobenzene #
- SY062153
- J-013499
- A814782
- QVIDXDRFMDPVLA-UHFFFAOYSA-N
- Benzene, 1,4-difluoro-2-isothiocyanato-
- DTXSID60344659
- DB-020079
- DTXCID20295734
- 1,4-difluoro-2-isothiocyanato-benzene
-
- MDL： MFCD00041046
- Inchi： 1S/C7H3F2NS/c8-5-1-2-6(9)7(3-5)10-4-11/h1-3H
- InChI Key： QVIDXDRFMDPVLA-UHFFFAOYSA-N
- SMILES： S=C=NC1C=C(C=CC=1F)F
- BRN： 6919911
Computed Properties
- Exact Mass: 170.99500
- Monoisotopic Mass: 170.99542660g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.4Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
Experimental Properties
- Color/Form: Yellow liquid
- Density: 1.338 g/mL at 25 °C(lit.)
- Boiling Point: 205 °C(lit.)
- Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
- Refractive Index: n20/D 1.602(lit.)
- PSA: 44.45000
- LogP: 2.69910
- Solubility: Hydrolyzable
- Sensitiveness: Moisture Sensitive
2,5-difluorophenyl isothiocyanate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：2810
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S27-S36/37/39-S45
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：II
- Packing Group：II
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R20/21/22; R36/37/38
2,5-difluorophenyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,5-difluorophenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D404135-50mg |
2,5-Difluorophenyl Isothiocyanate |
206559-57-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D404135-100mg |
2,5-Difluorophenyl Isothiocyanate |
206559-57-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D404135-500mg |
2,5-Difluorophenyl Isothiocyanate |
206559-57-1 | 500mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-MB735-1g |
2,5-Difluorophenyl isothiocyanate |
206559-57-1 | 98% | 1g |
￥984.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-MB735-200mg |
2,5-Difluorophenyl isothiocyanate |
206559-57-1 | 98% | 200mg |
￥250.0 | 2022-02-28 | |
| Apollo Scientific | PC2875M-1g |
2,5-Difluorophenyl isothiocyanate |
206559-57-1 | 98+% | 1g |
£60.00 | 2023-09-02 | |
| Apollo Scientific | PC2875M-5g |
2,5-Difluorophenyl isothiocyanate |
206559-57-1 | 98+% | 5g |
£190.00 | 2025-02-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D927835-1g |
2,5-Difluorophenyl isothiocyanate |
206559-57-1 | 95% | 1g |
￥269.10 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D927835-5g |
2,5-Difluorophenyl isothiocyanate |
206559-57-1 | 95% | 5g |
￥899.10 | 2022-01-11 | |
| abcr | AB179458-1 g |
2,5-Difluorophenyl isothiocyanate, 98%; . |
206559-57-1 | 98% | 1g |
€143.40 | 2023-06-23 |
2,5-difluorophenyl isothiocyanate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
206559-57-1 (2,5-difluorophenyl isothiocyanate) Related Products
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- 207981-49-5(2,3,5,6-Tetrafluorophenyl Isothiocyanate)
- 119474-40-7(Benzene,1,2,3-trifluoro-4-isothiocyanato-)
- 207974-17-2(2,6-Difluorophenyl isothiocyanate)
- 35923-79-6(Pentafluorophenyl Isothiocyanate)
- 206761-91-3(2,4,6-Trifluorophenyl isothiocyanate)
- 113028-75-4(3,4-Difluorophenyl isothiocyanate)
- 1544-68-9(4-Fluorophenyl isothiocyanate)
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